Cas no 1780618-76-9 (Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1780618-76-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5638692
• PubChem ID: 105452046
• Update Time: 2025-10-22

Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate
• 1780618-76-9
• EN300-27782755
• Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate

• Inchi： 1S/C7H9N3O2S/c1-12-7(11)6-10-9-5(13-6)4-2-8-3-4/h4,8H,2-3H2,1H3
• InChI Key： SITWMMIISIPFDR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NN=C1C1CNC1

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate

Research Briefing on Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1780618-76-9)

Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1780618-76-9) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound features a 1,3,4-thiadiazole core, a five-membered heterocycle known for its diverse pharmacological properties, coupled with an azetidine moiety, which enhances its bioavailability and metabolic stability. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the synthesis of Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate involves a multi-step process starting from commercially available precursors. Researchers have optimized the reaction conditions to achieve high yields and purity, making it feasible for large-scale production. The compound's structural versatility allows for further derivatization, enabling the development of a wide range of analogs with tailored biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate exhibits promising inhibitory effects against specific enzymes and receptors implicated in disease pathways. For instance, it has shown moderate activity against certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Additionally, its interaction with bacterial enzymes highlights its applicability in addressing antibiotic resistance.

Recent pharmacological evaluations have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound possesses favorable drug-like characteristics, such as good solubility and moderate plasma stability, which are critical for further preclinical development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

Looking ahead, the integration of computational chemistry and structure-activity relationship (SAR) studies is expected to accelerate the optimization of Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate derivatives. Virtual screening and molecular docking techniques are being employed to identify high-affinity binding modes and predict potential therapeutic targets. These approaches, combined with high-throughput screening, hold promise for uncovering novel applications of this compound in drug discovery.

In conclusion, Methyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1780618-76-9) represents a promising chemical entity with broad potential in medicinal chemistry. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable candidate for further research and development. Continued efforts to elucidate its mechanism of action and optimize its pharmacological properties will be crucial for translating these findings into clinically relevant therapeutics.